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Compound of Interest

Compound Name: Phenyiltrimethylammonium

Cat. No.: B184261

An in-depth examination of the properties, applications, and experimental considerations of
phenyltrimethylammonium bromide for professionals in research and drug development.

Core Properties and Identification

Phenyltrimethylammonium bromide, a quaternary ammonium salt, is a versatile reagent in
organic chemistry. Its unique structure, comprising a hydrophilic quaternary ammonium head
and a hydrophobic phenyl group, underpins its utility in various chemical transformations.

Chemical Identifiers and Molecular Characteristics
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Property Value Source
CAS Number 16056-11-4 [11[2][3]
Molecular Formula CoH14BrN [2][3]
Molecular Weight 216.12 g/mol [2][3]
Trimethylphenylammonium
Synonyms bromide, (N,N,N)- [2][4]
Trimethylanilinium bromide
GNMJIFQWRASXXMS-
InChl Key [3]
UHFFFAOYSA-M
C--INVALID-LINK--
SMILES [5]
(C)clccececl.[Br-]
Physicochemical Data
Property Value Notes Source
White to off-white )
Appearance ) ) Hygroscopic [11[2]
crystalline solid
Melting Point 215 °C (decomposes) [31[6]
Density 1.2 g/cm3 [3][6]
Soluble in water and
alcohols. Soluble in
dichloromethane and
dioxane. Slightly o
The ionic nature
- soluble in aromatic ) o
Solubility imparts solubility in [L][4][6]1[7]

hydrocarbons and
ketones. Very low
solubility in
tetrahydrofuran (0.09
g/L).

polar solvents.
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Primary Application: Phase Transfer Catalysis

Phenyltrimethylammonium bromide's principal application lies in its function as a phase
transfer catalyst (PTC).[1][3] This catalytic activity is crucial for reactions involving reactants
that are immiscible, typically in an agueous-organic biphasic system. The catalyst facilitates the
transport of a reactant, usually an anion, from the aqueous phase to the organic phase where
the reaction with the organic-soluble substrate occurs.[1][8]

Mechanism of Action in Phase Transfer Catalysis

The catalytic cycle of phenyltrimethylammonium bromide in a typical nucleophilic substitution
reaction can be visualized as a multi-step process. The quaternary ammonium cation forms an
ion pair with the anion from the aqueous phase. This ion pair is sufficiently lipophilic to be
extracted into the organic phase, where the anion can then react with the organic substrate.
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Caption: General mechanism of phase transfer catalysis using phenyltrimethylammonium

bromide.
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Experimental Protocols

While specific reaction conditions are substrate-dependent, the following provides a general
protocol for a nucleophilic substitution reaction using phenyltrimethylammonium bromide as
a phase transfer catalyst.

General Procedure for a Biphasic Nucleophilic
Substitution

Materials:

Organic substrate (e.g., an alkyl halide)

Nucleophile (e.g., a sodium salt, NaX)

Phenyltrimethylammonium bromide (1-5 mol%)

Anhydrous organic solvent (e.g., toluene, dichloromethane)

Deionized water

Round-bottom flask, condenser, magnetic stirrer, heating mantle, separatory funnel

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, dissolve the organic substrate in the chosen organic solvent.

e Aqueous Phase Preparation: In a separate vessel, prepare an aqueous solution of the
nucleophile (NaxX).

o Catalyst Addition: Add the aqueous solution to the flask containing the organic phase. To this
biphasic mixture, add a catalytic amount of phenyltrimethylammonium bromide (typically
1-5 mol% relative to the substrate).

e Reaction Execution: Heat the mixture to the desired temperature (e.g., 50-100 °C) and stir
vigorously to ensure efficient mixing of the two phases and facilitate the transfer of the
nucleophile.
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e Monitoring: Monitor the progress of the reaction by a suitable analytical technique (e.g., TLC,
GC, or HPLC).

e Work-up: Upon completion, cool the reaction mixture to room temperature. Transfer the
mixture to a separatory funnel and allow the layers to separate.

» Extraction and Washing: Separate the organic layer. Wash the organic layer with water and
then with brine to remove any residual catalyst and inorganic salts.

» Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,
NazS0a4 or MgSOQa), filter, and concentrate the solvent under reduced pressure to obtain the
crude product.

 Purification: Purify the crude product by an appropriate method, such as column
chromatography or distillation, to yield the pure product.

Other Applications and Biological Activity

Beyond its primary role in phase transfer catalysis, phenyltrimethylammonium bromide and
its derivatives have been explored in other areas of chemical synthesis. For instance, the
related compound phenyltrimethylammonium tribromide is utilized as a selective brominating
agent for ketones.[7]

Some quaternary ammonium compounds have demonstrated antimicrobial properties.[4][9]
There is evidence that phenyltrimethylammonium bromide exhibits activity against certain
bacteria and fungi.[9] However, it is important to note that no specific signaling pathways
involving phenyltrimethylammonium bromide have been elucidated in the scientific literature.
Studies on other quaternary ammonium compounds, such as cetrimonium bromide, have
shown effects on cellular pathways like the TFEB-mediated autophagosome-lysosome
pathway, but these findings cannot be directly extrapolated to phenyltrimethylammonium
bromide.[10]

Safety and Handling

Phenyltrimethylammonium bromide is an irritant to the eyes, respiratory system, and skin.[6]
Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,
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should be worn when handling this compound. All manipulations should be performed in a well-
ventilated fume hood. For detailed safety information, consult the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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